1-(4-fluorobenzoyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one

• IUPAC Name: 1-(4-fluorobenzoyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C17H12FN3O2/c18-12-7-5-11(6-8-12)15(22)20-9-10-21-16(23)13-3-1-2-4-14(13)19-17(20)21/h1-8H,9-10H2
• InChI Key: NUFLFKSUWNTSRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=NC3=CC=CC=C3C(=O)N21)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C17H12FN3O2
• Molecular Weight: 309.29 g/mol

Description

1-(4-fluorobenzoyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound is also known as FHPI, which is an abbreviation for its chemical name.

Mechanism of Action

FHPI inhibits the activity of protein kinases by binding to their ATP-binding sites. This binding prevents the transfer of phosphate groups from ATP to the target protein, which ultimately leads to the inhibition of the protein's activity.
Biochemical and Physiological Effects:
FHPI has been found to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. FHPI has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, FHPI has been found to modulate the immune response by regulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

FHPI has several advantages for lab experiments. It is a potent and selective inhibitor of protein kinases, which makes it an ideal tool for studying the role of protein kinases in various cellular processes. Moreover, FHPI has been found to have low toxicity, which makes it a safe compound for in vitro and in vivo experiments. However, the main limitation of FHPI is its poor solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

FHPI has several potential future directions in scientific research. One of the future directions is to study its efficacy in the treatment of various types of cancer. FHPI has been found to inhibit the activity of protein kinases that are overexpressed in cancer cells, which makes it a potential candidate for cancer therapy. Another future direction is to study its efficacy in the treatment of autoimmune disorders. FHPI has been found to modulate the immune response, which makes it a potential candidate for the treatment of autoimmune disorders such as rheumatoid arthritis and multiple sclerosis. Moreover, future studies can focus on improving the solubility of FHPI, which can enhance its bioavailability and expand its use in various experiments.
Conclusion:
In conclusion, 1-(4-fluorobenzoyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one or FHPI is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. FHPI has been found to inhibit the activity of protein kinases, which makes it a potential candidate for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders. Future studies can focus on improving the solubility of FHPI and expanding its use in various experiments.

Scientific Research Applications

FHPI has been extensively studied for its potential applications in scientific research. It has been found to inhibit the activity of the protein kinases, which play a crucial role in various cellular processes such as proliferation, differentiation, and apoptosis. This property of FHPI makes it a potential candidate for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.